![molecular formula C18H16F3NO3 B3965583 3-benzyl-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid](/img/structure/B3965583.png)
3-benzyl-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid
Overview
Description
3-benzyl-4-oxo-4-{[3-(trifluoromethyl)phenyl]amino}butanoic acid, commonly known as TFB-TBOA, is a chemical compound that is widely used in scientific research as a potent inhibitor of glutamate transporters. This compound has gained significant attention in recent years due to its potential therapeutic applications in the treatment of various neurological disorders.
Mechanism of Action
TFB-TBOA acts as a potent inhibitor of glutamate transporters, specifically the excitatory amino acid transporter 1 (EAAT1) and the excitatory amino acid transporter 2 (EAAT2). By inhibiting these transporters, TFB-TBOA increases the levels of extracellular glutamate, which can lead to increased neuronal excitability and ultimately, neuronal damage.
Biochemical and Physiological Effects:
TFB-TBOA has been shown to have several biochemical and physiological effects in various animal models. In rats, TFB-TBOA has been shown to increase the levels of extracellular glutamate in the hippocampus, leading to increased neuronal excitability and seizures. In mice, TFB-TBOA has been shown to impair spatial memory and learning.
Advantages and Limitations for Lab Experiments
One of the main advantages of TFB-TBOA is its potency as an inhibitor of glutamate transporters. This makes it a valuable tool for studying the role of glutamate transporters in various neurological disorders. However, one of the limitations of TFB-TBOA is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on TFB-TBOA. One area of interest is the potential therapeutic applications of TFB-TBOA in the treatment of neurological disorders. Another area of interest is the development of more potent and selective inhibitors of glutamate transporters, which could lead to the development of more effective treatments for neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of TFB-TBOA in various animal models.
Scientific Research Applications
TFB-TBOA is primarily used in scientific research to study the role of glutamate transporters in various neurological disorders. Glutamate is the primary excitatory neurotransmitter in the brain, and its transporters play a crucial role in regulating the levels of glutamate in the synaptic cleft. Dysregulation of glutamate transporters has been implicated in several neurological disorders, including epilepsy, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-benzyl-4-oxo-4-[3-(trifluoromethyl)anilino]butanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F3NO3/c19-18(20,21)14-7-4-8-15(11-14)22-17(25)13(10-16(23)24)9-12-5-2-1-3-6-12/h1-8,11,13H,9-10H2,(H,22,25)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLZJLKMHOSJFHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC(=O)O)C(=O)NC2=CC=CC(=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.